Cas no 1784430-30-3 (2-Methoxy-3-methylisonicotinonitrile)

2-Methoxy-3-methylisonicotinonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with methoxy, methyl, and nitrile functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-donating (methoxy, methyl) and electron-withdrawing (nitrile) groups enhances its reactivity, enabling selective functionalization for complex molecule construction. This compound exhibits stability under standard conditions, facilitating handling and storage. Its applications extend to medicinal chemistry, where it serves as a precursor for bioactive molecules, including potential kinase inhibitors. The nitrile group further allows for diverse transformations, such as hydrolysis or reduction, broadening its utility in synthetic routes.

2-Methoxy-3-methylisonicotinonitrile structure

1784430-30-3 structure

Product Name:2-Methoxy-3-methylisonicotinonitrile

CAS No:1784430-30-3

MF:C₈H₈N₂O

MW:148.16192150116

CID:4904312

PubChem ID:84071143

Update Time:2025-06-19

2-Methoxy-3-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methoxy-3-methylisonicotinonitrile
- Inchi： 1S/C8H8N2O/c1-6-7(5-9)3-4-10-8(6)11-2/h3-4H,1-2H3
- InChI Key： NQTZJBKDDBLYQN-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)=C(C#N)C=CN=1

Computed Properties

Exact Mass: 148.063662883g/mol
Monoisotopic Mass: 148.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 45.9

2-Methoxy-3-methylisonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029008044-250mg	2-Methoxy-3-methylisonicotinonitrile	1784430-30-3	95%	250mg	$970.20	2022-04-02
Alichem	A029008044-500mg	2-Methoxy-3-methylisonicotinonitrile	1784430-30-3	95%	500mg	$1,802.95	2022-04-02
Alichem	A029008044-1g	2-Methoxy-3-methylisonicotinonitrile	1784430-30-3	95%	1g	$2,895.00	2022-04-02